Cas no 76167-49-2 (2-(Pyridin-3-yloxy)aniline)

• Product Name: 2-(Pyridin-3-yloxy)aniline
• CAS No: 76167-49-2
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD08059804
• CID: 1075086
• PubChem ID: 329775821
• Update Time: 2025-06-10

2-(Pyridin-3-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-3-yloxy)aniline
• 2-(Pyridin-3-yloxy)-phenylamine
• 2-pyridin-3-yloxyaniline
• 2-(3-pyridinyloxy)aniline
• 2-(3-pyridinyloxy)benzenamine
• 2-(3-pyridyloxy)aniline
• 2-(3-pyridyloxy)phenylamine
• 2-(pyridin-3-yloxy)aniline(SALTDATA: FREE)
• 2-[3]Pyridyloxy-anilin
• 3-(o-aminophenoxy)pyridine
• Benzenamine, 2-(3-pyridinyloxy)-
• 2-[(Pyridin-3-yl)oxy]aniline
• SB54028
• CHEMBL446157
• BS-36166
• KSC-11-212-1
• FT-0730273
• 2-(Pyridin-3-yloxy)aniline, AldrichCPR
• KUC106699N
• 76167-49-2
• SCHEMBL11478665
• AKOS000303468
• BDA16749
• MFCD08059804
• DTXSID80506439
• CS-0208439
• DA-18877

• MDL： MFCD08059804
• Inchi： 1S/C11H10N2O/c12-10-5-1-2-6-11(10)14-9-4-3-7-13-8-9/h1-8H,12H2
• InChI Key： TXZXPJOTSAXPBZ-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 186.07900
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.14000
• LogP: 3.03730

2-(Pyridin-3-yloxy)aniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(Pyridin-3-yloxy)aniline

2-(Pyridin-3-yloxy)aniline: A Comprehensive Overview

2-(Pyridin-3-yloxy)aniline (CAS No. 76167-49-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(3-Aminophenoxy)pyridine, is characterized by its unique structural features, which include a pyridine ring and an aniline moiety connected through an ether linkage. These structural elements contribute to its diverse chemical and biological properties, making it a valuable building block in the synthesis of various bioactive molecules.

The structural properties of 2-(Pyridin-3-yloxy)aniline have been extensively studied, and recent research has highlighted its potential in the development of novel therapeutic agents. The compound's aromatic rings and the ether linkage provide a rigid structure that can be easily functionalized, allowing for the creation of derivatives with tailored biological activities. This flexibility has led to its use in the synthesis of compounds targeting various therapeutic areas, including cancer, neurodegenerative diseases, and inflammatory disorders.

In the context of medicinal chemistry, 2-(Pyridin-3-yloxy)aniline has been explored as a lead compound for the development of selective inhibitors of protein kinases. Protein kinases are key enzymes involved in cellular signaling pathways, and their dysregulation is associated with numerous diseases. Recent studies have demonstrated that derivatives of 2-(Pyridin-3-yloxy)aniline can selectively inhibit specific kinases, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs), which are implicated in cancer progression. These findings suggest that 2-(Pyridin-3-yloxy)aniline and its derivatives may have significant potential as anticancer agents.

Beyond its role in kinase inhibition, 2-(Pyridin-3-yloxy)aniline has also shown promise in the treatment of neurodegenerative diseases. Research has indicated that certain derivatives of this compound can modulate the activity of enzymes involved in the metabolism of neurotransmitters, such as monoamine oxidase (MAO). By inhibiting MAO, these derivatives can potentially alleviate symptoms associated with conditions like Parkinson's disease and Alzheimer's disease. The ability to fine-tune the chemical structure of 2-(Pyridin-3-yloxy)aniline allows for the development of compounds with improved selectivity and reduced side effects.

In addition to its therapeutic applications, 2-(Pyridin-3-yloxy)aniline has been investigated for its biological properties in other areas. For instance, studies have explored its potential as an anti-inflammatory agent. Inflammatory disorders are characterized by excessive production of pro-inflammatory cytokines and chemokines, which can lead to tissue damage and chronic inflammation. Derivatives of 2-(Pyridin-3-yloxy)aniline have been shown to inhibit the production of these pro-inflammatory mediators, suggesting their utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 2-(Pyridin-3-yloxy)aniline is another factor contributing to its widespread use in research. The compound can be synthesized through various routes, including nucleophilic aromatic substitution reactions and coupling reactions involving aryl halides and phenols. These synthetic methods allow for the efficient preparation of large quantities of the compound, facilitating its use in high-throughput screening assays and other experimental setups.

In terms of safety and toxicology, studies on 2-(Pyridin-3-yloxy)aniline have generally reported low toxicity at therapeutic concentrations. However, as with any chemical compound used in pharmaceutical research, it is crucial to conduct thorough safety evaluations before advancing to clinical trials. Preclinical studies have shown that 2-(Pyridin-3-yloxy)aniline exhibits good pharmacokinetic properties, including favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are essential for ensuring that the compound can effectively reach its target site within the body.

The future prospects for 2-(Pyridin-3-yloxy)aniline are promising. Ongoing research continues to uncover new applications for this versatile compound, driven by advances in synthetic chemistry and biological sciences. As our understanding of disease mechanisms deepens, it is likely that more targeted therapies based on derivatives of 2-(Pyridin-3-yloxy)aniline will be developed. Additionally, the compound's potential as a scaffold for drug discovery remains a fertile area for exploration.

In conclusion, 2-(Pyridin-3-yloxy)aniline (CAS No. 76167-49-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities and synthetic accessibility, make it a valuable tool for developing novel therapeutic agents. As research progresses, it is anticipated that this compound will continue to play a crucial role in advancing our understanding and treatment of various diseases.